Cas no 2034272-50-7 (N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide)

N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide is a synthetic organic compound featuring a pyridine-4-carboxamide core modified with a 2-methylimidazole and tetrahydrofuran (oxolane) moiety. Its structural complexity enables selective binding interactions, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the imidazole group enhances solubility and potential bioactivity, while the oxolane ether linkage contributes to metabolic stability. This compound is particularly useful in the development of targeted small-molecule therapies, offering tunable physicochemical properties for optimized pharmacokinetics. Its well-defined synthetic route ensures high purity and reproducibility, supporting rigorous preclinical studies.
N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide structure
2034272-50-7 structure
Product Name:N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
CAS No:2034272-50-7
MF:C16H20N4O3
MW:316.355003356934
CID:5550999
Update Time:2025-10-23

N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
    • Inchi: 1S/C16H20N4O3/c1-12-17-5-7-20(12)8-6-19-16(21)13-2-4-18-15(10-13)23-14-3-9-22-11-14/h2,4-5,7,10,14H,3,6,8-9,11H2,1H3,(H,19,21)
    • InChI Key: TYFKWWCOJKVVCS-UHFFFAOYSA-N
    • SMILES: C1(OC2CCOC2)=NC=CC(C(NCCN2C(C)=NC=C2)=O)=C1

N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide Pricemore >>

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Additional information on N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide

Research Brief on N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS: 2034272-50-7)

The compound N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS: 2034272-50-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models.

Research indicates that this compound exhibits potent activity as a modulator of specific biological pathways, particularly those involved in inflammatory and oncogenic processes. Its design incorporates a pyridine-4-carboxamide core, which is known for its ability to interact with key protein targets, combined with a 2-methylimidazole moiety that enhances its binding affinity and selectivity. The oxolan-3-yloxy group further contributes to its metabolic stability and bioavailability, making it a viable candidate for further development.

In vitro and in vivo studies have demonstrated that N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide effectively inhibits the proliferation of certain cancer cell lines by targeting specific kinases involved in cell cycle regulation. Additionally, preliminary data suggest that it may also have applications in treating autoimmune disorders due to its immunomodulatory effects. These findings are supported by recent publications in high-impact journals, which highlight the compound's potential as a multi-target therapeutic agent.

The synthesis and optimization of this compound have been detailed in several recent patents, reflecting the growing interest from pharmaceutical companies. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to refine its properties, with a focus on improving potency and reducing off-target effects. These efforts have yielded derivatives with enhanced therapeutic profiles, paving the way for preclinical and clinical evaluations.

Despite these advancements, challenges remain in fully understanding the compound's long-term safety and efficacy. Ongoing research aims to address these gaps through comprehensive toxicology studies and further mechanistic investigations. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this promising molecule into clinical applications.

In conclusion, N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide represents a significant advancement in the search for novel therapeutics. Its unique chemical structure and broad biological activity make it a compelling subject for future research. As the scientific community continues to explore its potential, this compound may soon play a pivotal role in addressing unmet medical needs in oncology and immunology.

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